Cas no 135832-46-1 (4-(3-Hydroxypropyl)Benzenesulfonamide)

• Product Name: 4-(3-Hydroxypropyl)Benzenesulfonamide
• CAS No: 135832-46-1
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 2106501
• Update Time: 2023-08-03

4-(3-Hydroxypropyl)Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxypropyl)Benzenesulfonamide
• BDBM50406426
• 4-(3-Hydroxypropyl)Benzenesulfonamide

• Inchi： 1S/C9H13NO3S/c10-14(12,13)9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2,(H2,10,12,13)
• InChI Key： NSNHWGDFYDLMBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCO)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8